Cas no 1293991-85-1 (6,8-Dihydroxy-3,7-dimethyl-3,4-dihydro-1H-isochromen-1-one)

• Product Name: 6,8-Dihydroxy-3,7-dimethyl-3,4-dihydro-1H-isochromen-1-one
• CAS No: 1293991-85-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 2101865
• Update Time: 2023-08-03

6,8-Dihydroxy-3,7-dimethyl-3,4-dihydro-1H-isochromen-1-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dihydroxy-3,7-dimethylisochroman-1-one
• 6,8-dihydroxy-3,7-dimethyl-3,4-dihydro-1H-isochromen-1-one
• 6,8-Dihydroxy-3,7-dimethyl-3,4-dihydro-1H-isochromen-1-one

• Inchi： 1S/C11H12O4/c1-5-3-7-4-8(12)6(2)10(13)9(7)11(14)15-5/h4-5,12-13H,3H2,1-2H3
• InChI Key： XZWVQJGERNDTEK-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C)C(=CC=2CC1C)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 265
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives